Cas no 64122-56-1 (9-Oxoprostanoic acid)

• Product Name: 9-Oxoprostanoic acid
• CAS No: 64122-56-1
• MF: C₂₀H₃₆O₃
• MW: 324.498046875
• CID: 518050
• Update Time: 2026-04-29

9-Oxoprostanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(1R,2S)-2-octyl-5-oxocyclopentyl]heptanoic acid
• 9-Oxoprostanoic acid
• Prostan-1-oic acid, 9-oxo-, (+-)-

• Inchi： 1S/C20H36O3/c1-2-3-4-5-6-9-12-17-15-16-19(21)18(17)13-10-7-8-11-14-20(22)23/h17-18H,2-16H2,1H3,(H,22,23)/t17-,18+/m0/s1
• InChI Key： OHRKAMAYIWYKCQ-ZWKOTPCHSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 324.26658
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 338
• XLogP3: 6.5
• Topological Polar Surface Area: 54.4

Experimental Properties

• PSA: 54.37